Cas no 2228508-83-4 (tert-butyl N-2-methyl-5-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2228508-83-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5825697
• PubChem ID: 165622331
• Update Time: 2025-10-28

tert-butyl N-2-methyl-5-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(1-oxopropan-2-yl)phenylcarbamate
• tert-butyl N-[2-methyl-5-(1-oxopropan-2-yl)phenyl]carbamate
• 2228508-83-4
• EN300-1881875

• Inchi： 1S/C15H21NO3/c1-10-6-7-12(11(2)9-17)8-13(10)16-14(18)19-15(3,4)5/h6-9,11H,1-5H3,(H,16,18)
• InChI Key： PJZBGJRNLAAMJK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-methyl-5-(1-oxopropan-2-yl)phenylcarbamate

tert-butyl N-(2-methyl-5-(1-oxopropan-2-yl)phenyl)carbamate (CAS No. 2228508-83-4)

The compound tert-butyl N-(2-methyl-5-(1-oxopropan-2-yl)phenyl)carbamate, identified by the CAS registry number 2228508-83-4, is a versatile organic compound with significant applications in various fields. This compound is particularly notable for its role in the synthesis of advanced materials and its potential in pharmaceutical research. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenyl ring.

The phenyl ring in this compound is substituted at the 2-position with a methyl group and at the 5-position with a 1-oxopropan-2-yl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly suitable for specific chemical reactions. Recent studies have highlighted the importance of such substitution patterns in enhancing the bioavailability and stability of pharmaceutical compounds. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of synthesis, tert-butyl N-(2-methyl-5-(1-oxopropan-2-yl)phenyl)carbamate can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The reaction conditions are optimized to ensure high yield and purity, which are critical for its application in sensitive biological assays. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and compliance with pharmacopeial standards.

The application of this compound extends beyond pharmaceuticals. It has been utilized as a building block in the construction of advanced materials, such as polyurethanes and other polymers. The carbamate group in the molecule plays a pivotal role in these applications, as it can undergo various polymerization reactions to form high-performance materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

From an environmental perspective, the synthesis and application of tert-butyl N-(2-methyl-5-(1-oxopropan-2-yl)phenyl)carbamate have been evaluated for their eco-friendliness. Researchers have focused on developing greener synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry and reducing the environmental footprint of industrial processes.

In conclusion, tert-butyl N-(2-methyl-5-(1-oxopropan-2-yl)phenyl)carbamate (CAS No. 2228508-83-) stands as a prime example of how modern chemical synthesis can contribute to diverse fields ranging from medicine to materials science. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a valuable tool for researchers and industry professionals alike.